Cas no 1805135-50-5 (Methyl 3-cyano-2-difluoromethoxy-4-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-cyano-2-difluoromethoxy-4-(trifluoromethyl)benzoate
• CAS No: 1805135-50-5
• MF: C₁₁H₆F₅NO₃
• MW: 295.162260532379
• CID: 4953659
• Update Time: 2025-07-23

Methyl 3-cyano-2-difluoromethoxy-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-difluoromethoxy-4-(trifluoromethyl)benzoate

• Inchi： 1S/C11H6F5NO3/c1-19-9(18)5-2-3-7(11(14,15)16)6(4-17)8(5)20-10(12)13/h2-3,10H,1H3
• InChI Key： DPABUUMYJBUADM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)OC)=C(C=1C#N)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-2-difluoromethoxy-4-(trifluoromethyl)benzoate

Methyl 3-cyano-2-difluoromethoxy-4-trifluoromethylbenzoate (CAS No. 1805135-50-5): A Comprehensive Overview in Modern Chemical Biology and Medicine

Methyl 3-cyano-2-difluoromethoxy-4-trifluoromethylbenzoate, identified by its CAS number 1805135-50-5, is a sophisticated organic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, combines multiple fluorinated and cyano-substituted aromatic moieties, making it a promising candidate for various biological and medicinal applications. The presence of these functional groups not only enhances its chemical reactivity but also imparts unique physicochemical properties that are highly relevant in drug discovery and development.

The structural composition of Methyl 3-cyano-2-difluoromethoxy-4-trifluoromethylbenzoate is a testament to the growing trend in medicinal chemistry of incorporating fluorine atoms into molecular structures. Fluorine substitution is widely recognized for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In particular, the trifluoromethyl group (CF₃) and difluoromethoxy group (O-CH₂CF₂) are known to enhance lipophilicity and metabolic resistance, while the cyano group (-CN) introduces a polar moiety that can interact with biological targets in a specific manner. This combination of substituents makes the compound a versatile tool for exploring novel therapeutic avenues.

Recent advancements in the field of chemical biology have highlighted the importance of fluorinated aromatic compounds in developing next-generation therapeutics. Methyl 3-cyano-2-difluoromethoxy-4-trifluoromethylbenzoate has been extensively studied for its potential applications in oncology, inflammation, and neurodegenerative diseases. Its unique structural features allow it to interact with biological pathways in a way that conventional non-fluorinated analogs cannot. For instance, the trifluoromethyl group has been shown to improve binding affinity to certain enzymes and receptors, while the cyano group can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biomolecules.

In the context of oncology research, Methyl 3-cyano-2-difluoromethoxy-4-trifluoromethylbenzoate has been investigated as a potential inhibitor of key enzymes involved in cancer cell proliferation and survival. Studies have demonstrated that this compound can modulate the activity of enzymes such as kinases and cyclases, which are often overexpressed in tumor cells. The fluorinated aromatic core provides a scaffold that can be further modified to enhance selectivity and potency against specific cancer targets. Additionally, the cyano group can be leveraged to design derivatives with improved solubility and bioavailability, which are critical factors for clinical translation.

The compound's potential in addressing inflammatory diseases has also been explored. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic syndromes. Methyl 3-cyano-2-difluoromethoxy-4-trifluoromethylbenzoate has been shown to interact with inflammatory signaling pathways by inhibiting key mediators such as cyclooxygenases (COX) and lipoxygenases (LOX). The presence of multiple fluorine atoms enhances its ability to cross biological membranes, thereby increasing its bioavailability and therapeutic efficacy. Furthermore, the cyano group can participate in hydrogen bonding interactions with amino acid residues in target proteins, leading to more stable enzyme-inhibitor complexes.

Neurodegenerative diseases represent another area where Methyl 3-cyano-2-difluoromethoxy-4-trifluoromethylbenzoate holds promise. Alzheimer's disease, Parkinson's disease, and other neurodegenerative conditions are characterized by the accumulation of misfolded proteins and oxidative stress. Research suggests that this compound can mitigate oxidative damage by acting as an antioxidant or by inhibiting enzymes that contribute to protein misfolding. The trifluoromethyl group enhances its ability to penetrate the blood-brain barrier, which is crucial for treating central nervous system disorders. Additionally, the cyano group can interact with neurotransmitter receptors or ion channels, potentially leading to novel therapeutic strategies for neurodegeneration.

The synthesis of Methyl 3-cyano-2-difluoromethoxy-4-trifluoromethylbenzoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the fluorinated aromatic core. The introduction of the cyano group typically involves cyanation reactions or oxidation of nitrile precursors under controlled conditions.

In conclusion, Methyl 3-cyano-2-difluoromethoxy-4-trifluoromethylbenzoate (CAS No. 1805135-50-5) is a multifaceted compound with significant potential in chemical biology and medicine. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting various diseases. The combination of fluorine substitution with functional groups such as cyano enhances its chemical reactivity and physicochemical properties, making it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.